Cas no 65710-07-8 (Apramycin sulfate)

Apramycin sulfate Properties

Names and Identifiers

• Apramycin sulfate
• Apramycin sulfate salt
• APRAMYCIN SULPHATE
• Nebramycin II
• Apramycin (sulfate)
• 8UYL6NAZ3Q
• apramycin-sulfate
• AK116531
• Apramycin, sulfate (2:5)
• s4254
• Apramycin sulfate salt, >=95% (TLC)
• ST51012397
• ST24045979
• 710A078
• ino-6-(hydroxymethyl)oxane-3,4-diol;sulfuric acid
• Apramycin Sulfate, Antibiotic for Culture Media U
• Apramycin Sulfate, Antibiotic for Culture Media Use Only
• (2R,3R,4S,5S,6S)-5-Amino-2-(((2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl)oxy)-4-hydroxy-3-(methylamino)octahydropyrano[3,2-b]pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4-diolxsulfate
• (2R,3R,4S,5S,6S)-2-[[(2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy-4-hydroxy-3-(methylamino)-2,3,4,4a,6,7,8,8a-octahydropyrano[3,2-b]pyran-2-yl]oxy]-5-amino-6-(hydroxymethyl)oxane-3,4-diol;sulfuric acid
• SCHEMBL94999
• NS00087879
• APRAMYCIN SULFATE [MART.]
• (2R,3R,4S,5S,6S)-2-[[(2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy-4-hydroxy-3-(methylamino)-2,3,4,4a,6,7,8,8a-octahydropyrano[3,2-b]pyran-2-yl]oxy]-5-amino-6-(hydroxymethyl)oxane-3,4-diol sulfuric acid
• AI3-29795
• CHEBI:190734
• (2R,3R,4S,5S,6S)-5-amino-2-(((2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl)oxy)-4-hydroxy-3-(methylamino)octahydropyrano[3,2-b]pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4-diol sulfate
• CS-4854
• A923667
• W-104790
• HY-B1329
• AS-35223
• D-Streptamine, O-4-amino-4-deoxy-alpha-D-glucopyranosyl-(1-8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-alpha-D-allo-octadialdo-1,5:8,4-dipyranosyl-(1-4)-2-deoxy-, sulfate (salt)
• AKOS016010323
• DTXSID201019818
• UNII-8UYL6NAZ3Q
• EINECS 265-890-7
• CCG-270308
• (2R,3R,4S,5S,6S)-5-Amino-2-(((2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl)oxy)-4-hydroxy-3-(methylamino)octahydropyrano[3,2-b]pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4-diol xsulfate
• APRAMYCIN SULFATE [GREEN BOOK]
• 410097-64-2
• (2R,3R,4S,5S,6S)-2-[[(2R,3S,4R,4aR,6S,7R,8aS)-7-amino-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy-4-hydroxy-3-(methylamino)-2,3,4,4a,6,7,8,8a-octahydropyrano[3,2-b]pyran-2-yl]oxy]-5-amino-6-(hydroxymethyl)oxane-3,4-diol;suluric acid
• 65710-07-8
• D-STREPTAMINE, O-4-AMINO-4-DEOXY-alpha-D-GLUCOPYRANOSYL-(1-8)-O-(8R)-2-AMINO-2,3,7-TRIDEOXY-7-(METHYLAMINO)-D-GLYCERO-alpha-D-ALLO-OCTODIALDO-1,5:8,4-DIPYRANOSYL-(1-4)-2-DEOXY-, SULFATE
• MFCD06200257
• D-STREPTAMINE, O-4-AMINO-4-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1-8)-O-(8R)-2-AMINO-2,3,7-TRIDEOXY-7-(METHYLAMINO)-D-GLYCERO-.ALPHA.-D-ALLO-OCTODIALDO-1,5:8,4-DIPYRANOSYL-(1-4)-2-DEOXY-, SULFATE
• (+)-APRAMYCIN SULFATE
• Apralan 75
• APRAMYCIN SULFATE (MART.)
• Nebramycin II sulfate
• inverted exclamation markY550U/mg
• Apramycin Sulfate;
• WGLYHYWDYPSNPF-RQFIXDHTSA-N
• +Expand

• MDL： MFCD06200257
• InChIKey： WGLYHYWDYPSNPF-RQFIXDHTSA-N
• Inchi： 1S/C21H41N5O11.H2O4S/c1-26-11-14(30)18-8(33-20(11)37-21-16(32)13(29)10(25)9(4-27)34-21)3-7(24)19(36-18)35-17-6(23)2-5(22)12(28)15(17)31;1-5(2,3)4/h5-21,26-32H,2-4,22-25H2,1H3;(H2,1,2,3,4)/t5-,6+,7-,8+,9-,10-,11+,12+,13+,14-,15-,16-,17-,18+,19+,20-,21-;/m1./s1
• SMILES： S(=O)(=O)(O[H])O[H].O1[C@@]([H])([C@@]([H])(C([H])([H])[C@@]2([H])[C@@]1([H])[C@@]([H])([C@@]([H])([C@@]([H])(O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)N([H])[H])O[H])O[H])O2)N([H])C([H])([H])[H])O[H])N([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])[C@]1([H])N([H])[H])N([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 637.24763686g/mol
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 6
• Monoisotopic Mass: 637.24763686g/mol
• Heavy Atom Count: 42
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 367

Experimental Properties

• Water Partition Coefficient: Soluble in water.
• Boiling Point: 823℃
• Melting Point: 229-244°C
• Vapor Pressure: No data available
• Flash Point: 451.6°(845°F)
• Solubility: H2O: soluble25mg/mL
• Color/Form: Pale yellow powder
• Density: 1.56

Apramycin sulfate Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Instruction： S53;S26;S36/37/39;S45
• Risk Phrases：R61;R35
• Dangerous goods sign： T
• Hazard Statement： H315,H319,H360
• Warning Statement： P201,P305+P351+P338,P308+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R61;R35
• Signal Word：Danger
• FLUKA BRAND F CODES：10

Apramycin sulfate Customs Data

• HS CODE：29419000

Related Categories

• Other Chemical Reagents